Cas no 2228479-55-6 (methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate)

Methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate is a chiral ester derivative featuring a hydroxyl group and a 1-methylimidazole moiety, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural properties enable its use in asymmetric synthesis, particularly in the preparation of biologically active compounds. The presence of both hydroxyl and imidazole functional groups enhances its reactivity, allowing for selective modifications. This compound is valued for its potential in medicinal chemistry, serving as a precursor for drug candidates targeting various therapeutic areas. Its stability under standard conditions and compatibility with common synthetic methodologies further contribute to its utility in research and industrial applications.
methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate structure
2228479-55-6 structure
Product Name:methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
CAS No:2228479-55-6
MF:C8H12N2O3
MW:184.192481994629
CID:6000716
PubChem ID:165758831
Update Time:2025-06-11

methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
    • EN300-1788319
    • 2228479-55-6
    • Inchi: 1S/C8H12N2O3/c1-10-4-6(9-5-10)3-7(11)8(12)13-2/h4-5,7,11H,3H2,1-2H3
    • InChI Key: QIGZDSYSCYTVRL-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OC)CC1=CN(C)C=N1

Computed Properties

  • Exact Mass: 184.08479225g/mol
  • Monoisotopic Mass: 184.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 64.4Ų

methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1788319-0.05g
methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
2228479-55-6
0.05g
$1129.0 2023-09-19
Enamine
EN300-1788319-0.1g
methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
2228479-55-6
0.1g
$1183.0 2023-09-19
Enamine
EN300-1788319-0.25g
methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
2228479-55-6
0.25g
$1235.0 2023-09-19
Enamine
EN300-1788319-0.5g
methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
2228479-55-6
0.5g
$1289.0 2023-09-19
Enamine
EN300-1788319-1.0g
methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
2228479-55-6
1g
$1343.0 2023-06-02
Enamine
EN300-1788319-2.5g
methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
2228479-55-6
2.5g
$2631.0 2023-09-19
Enamine
EN300-1788319-5.0g
methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
2228479-55-6
5g
$3894.0 2023-06-02
Enamine
EN300-1788319-10.0g
methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
2228479-55-6
10g
$5774.0 2023-06-02
Enamine
EN300-1788319-1g
methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
2228479-55-6
1g
$1343.0 2023-09-19
Enamine
EN300-1788319-5g
methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
2228479-55-6
5g
$3894.0 2023-09-19

methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate Related Literature

Additional information on methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate

Methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate (CAS No. 2228479-55-6): A Comprehensive Overview

Methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate, identified by its Chemical Abstracts Service registry number CAS No. 2228479-55-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in various biological and chemical processes. The compound's structure comprises a hydroxy-substituted propanoate ester linked to a 1-methylimidazole ring, making it a versatile scaffold for further chemical modifications and functionalization.

The methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate molecule exhibits interesting physicochemical properties that make it suitable for use in multiple contexts. Its solubility profile, melting point, and stability under various conditions are critical factors that influence its applicability in synthetic chemistry and drug development. Recent studies have highlighted the compound's role as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precise molecular architecture is crucial for achieving desired biological activity.

In the realm of medicinal chemistry, the imidazole moiety in methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate has been extensively studied for its potential interaction with biological targets. Imidazole derivatives are known for their ability to modulate enzyme activity and receptor binding, making them valuable candidates for drug discovery. The presence of a methyl group on the imidazole ring further enhances its pharmacological properties, influencing both its metabolic stability and binding affinity. This has led to investigations into its use as a pharmacophore in the design of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate with target proteins more accurately. These studies have revealed that the compound can exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This finding aligns with ongoing research aimed at developing treatments for chronic inflammatory diseases, where modulating enzyme activity is a key strategy. The compound's ability to interact with specific biological targets without significant off-target effects makes it an attractive candidate for further development.

The synthesis of methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have explored various synthetic routes, including condensation reactions and esterification processes, to achieve the desired product. The use of catalysts and solvents plays a critical role in these reactions, influencing both reaction efficiency and environmental impact. Recent innovations in green chemistry have prompted investigations into more sustainable synthetic methods, such as catalytic hydrogenation and microwave-assisted synthesis.

In addition to its pharmaceutical applications, methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate has shown promise in materials science and industrial chemistry. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. The compound's ability to form stable complexes with metals has also been explored, suggesting potential uses in catalysis and material processing. These diverse applications highlight the versatility of this molecule and its potential impact across multiple scientific disciplines.

The safety and regulatory aspects of working with methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate are also important considerations. While not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions, such as temperature control and moisture exclusion, are critical to maintaining the compound's integrity. Additionally, waste disposal methods must adhere to local environmental guidelines to minimize ecological impact.

Future research directions for methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable nanoparticles or be incorporated into drug delivery matrices could enhance therapeutic efficacy while reducing side effects. Furthermore, investigating its interactions with other bioactive molecules may uncover new synergistic effects that could be exploited in combination therapies.

In conclusion, methyl 2-hydroxy-3-(1-methyl-1H-imidazol-4-ylopropanoate (CAS No. 2228479- 55 -6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial applications. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a valuable tool for researchers across various fields. As our understanding of its properties and applications continues to grow, the future looks promising for this remarkable molecule.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.